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Compound of Interest

Compound Name: N-(1-Oxotridecyl)glycine-d2

Cat. No.: B15138085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-(1-
Oxotridecyl)glycine-d2 as an internal standard in metabolomics studies, particularly for the

quantification of endogenous long-chain N-acylglycines (LC-NAGs). The protocols detailed

below are intended to serve as a guide for researchers in developing and validating analytical

methods for these lipid mediators.

Introduction to N-Acylglycines
N-acylglycines are a class of endogenous lipid metabolites formed by the conjugation of a fatty

acid to a glycine molecule. Long-chain N-acylglycines, such as N-(1-Oxotridecyl)glycine, are

increasingly recognized for their roles in various physiological and pathophysiological

processes. Accurate quantification of these molecules is crucial for understanding their

biological significance. Due to their low endogenous concentrations and the complexity of

biological matrices, stable isotope-labeled internal standards are essential for reliable

quantification by mass spectrometry. N-(1-Oxotridecyl)glycine-d2, with its deuterium labels,

serves as an ideal internal standard for N-(1-Oxotridecyl)glycine and other structurally related

LC-NAGs.

Application: Quantitative Metabolomics using LC-
MS/MS
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N-(1-Oxotridecyl)glycine-d2 is primarily used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods to correct for variability in

sample preparation and instrument response. Its chemical and physical properties are nearly

identical to the endogenous analyte, ensuring that it behaves similarly during extraction,

chromatography, and ionization. The mass difference introduced by the deuterium labels allows

for its distinct detection by the mass spectrometer.

Key Advantages of Using N-(1-Oxotridecyl)glycine-d2:
Accurate Quantification: Compensates for analyte loss during sample processing.

Correction for Matrix Effects: Mitigates the impact of ion suppression or enhancement from

co-eluting matrix components.

Improved Precision and Accuracy: Leads to more reliable and reproducible results.

Metabolic Pathway of N-Acylglycines
N-acylglycines are synthesized and degraded through specific enzymatic pathways.

Understanding these pathways is critical for interpreting metabolomics data.
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Biosynthesis and degradation pathways of N-Acylglycines.
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Experimental Protocols
The following protocols provide a framework for the quantification of N-(1-Oxotridecyl)glycine in

biological samples such as plasma and cell culture lysates using N-(1-Oxotridecyl)glycine-d2
as an internal standard.

Experimental Workflow

Quantitative Analysis Workflow

Sample Collection
(Plasma, Cells, etc.)

Spike with
N-(1-Oxotridecyl)glycine-d2

Lipid Extraction
(e.g., Folch or Bligh-Dyer)

Dry Down & Reconstitute

LC-MS/MS Analysis

Data Processing & Quantification

Click to download full resolution via product page

Workflow for quantitative analysis of N-Acylglycines.
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Protocol 1: Quantification in Human Plasma
1. Materials and Reagents

N-(1-Oxotridecyl)glycine (analyte standard)

N-(1-Oxotridecyl)glycine-d2 (internal standard)

LC-MS grade methanol, acetonitrile, water, and formic acid

Human plasma (K2-EDTA)

Centrifuge tubes and a refrigerated centrifuge

Nitrogen evaporator

2. Standard Solution Preparation

Prepare stock solutions of N-(1-Oxotridecyl)glycine and N-(1-Oxotridecyl)glycine-d2 in

methanol at 1 mg/mL.

Prepare a series of working standard solutions of the analyte by serial dilution of the stock

solution to create a calibration curve (e.g., 1-1000 ng/mL).

Prepare a working internal standard solution of N-(1-Oxotridecyl)glycine-d2 at a fixed

concentration (e.g., 100 ng/mL).

3. Sample Preparation

Thaw plasma samples on ice.

To 100 µL of plasma in a centrifuge tube, add 10 µL of the internal standard working solution.

Add 400 µL of ice-cold methanol to precipitate proteins.

Vortex for 1 minute and incubate at -20°C for 20 minutes.

Centrifuge at 14,000 x g for 10 minutes at 4°C.
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Transfer the supernatant to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water

with 0.1% formic acid).

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Parameters (Representative)

Parameter Setting

LC System

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
50% B to 95% B over 10 min, hold for 2 min,

return to 50% B and equilibrate for 3 min.

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS/MS System

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

N-(1-Oxotridecyl)glycine: Q1: 272.2 -> Q3: 76.1

(example) N-(1-Oxotridecyl)glycine-d2: Q1:

274.2 -> Q3: 78.1 (example)

Collision Energy Optimized for each transition (e.g., 15-25 eV)

Cone Voltage Optimized for each transition (e.g., 20-30 V)
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5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte standards.

Determine the concentration of N-(1-Oxotridecyl)glycine in the plasma samples by

interpolating their peak area ratios from the calibration curve.

Protocol 2: Quantification in Cell Culture Lysates
1. Cell Culture and Harvesting

Culture cells to the desired confluency.

Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline

(PBS).

Scrape the cells in 1 mL of ice-cold PBS and transfer to a centrifuge tube.

Centrifuge at 1,000 x g for 5 minutes at 4°C.

Discard the supernatant and store the cell pellet at -80°C until extraction.

2. Sample Preparation

Resuspend the cell pellet in 200 µL of water.

Add 10 µL of the N-(1-Oxotridecyl)glycine-d2 internal standard working solution.

Add 800 µL of ice-cold methanol.

Vortex vigorously and incubate at -20°C for 20 minutes.

Proceed with steps 5-9 from the plasma sample preparation protocol.

Normalize the final concentration to the protein content of the cell lysate, determined by a

BCA assay on a parallel sample.
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Quantitative Data Summary
The following table provides representative performance characteristics for a typical LC-MS/MS

method for the quantification of long-chain N-acylglycines. These values should be established

and validated for each specific laboratory setup.

Parameter Representative Value

Linearity (r²) > 0.99

Lower Limit of Quantification (LLOQ) 1 - 10 ng/mL

Upper Limit of Quantification (ULOQ) 1000 - 5000 ng/mL

Intra-day Precision (%CV) < 10%

Inter-day Precision (%CV) < 15%

Accuracy (% Recovery) 85 - 115%

Conclusion
N-(1-Oxotridecyl)glycine-d2 is an essential tool for the accurate and precise quantification of

its endogenous counterpart and related long-chain N-acylglycines in complex biological

matrices. The protocols and data presented here provide a solid foundation for researchers to

develop and implement robust analytical methods in their metabolomics studies, ultimately

contributing to a better understanding of the roles of these signaling lipids in health and

disease.

To cite this document: BenchChem. [Application Notes and Protocols for N-(1-
Oxotridecyl)glycine-d2 in Metabolomics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138085#using-n-1-oxotridecyl-glycine-d2-in-
metabolomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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